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Introduction

Chimeric Antigen Receptor (CAR)-T cell therapy has emerged as a revolutionary treatment for
hematological malignancies and shows promise for solid tumors. The genetic modification of T
cells, however, necessitates rigorous characterization to ensure the safety and efficacy of the
final cell product. Key considerations include the number of integrated viral vectors, the location
of these integrations within the host genome, and the overall genomic integrity of the
engineered cells. KROMATID offers a suite of advanced genomic services that provide high-
resolution, single-cell insights into the structural integrity of CAR-T cells, complementing
standard characterization methods.

This document outlines the application of KROMATID's proprietary directional Genomic
Hybridization (dGH™) technology and other services for the comprehensive characterization of
CAR-T cell therapies. It provides detailed protocols for key experiments, illustrative data, and
visual workflows to guide researchers in leveraging these powerful analytical tools.
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Key Characterization Assays for CAR-T Cell Therapy

A thorough evaluation of CAR-T cell products involves multiple assays to assess different
quality attributes. KROMATID's services are integral to assessing the genomic safety profile of
these advanced therapies.

Vector Copy Number (VCN) Analysis

Objective: To determine the average number of viral vector copies integrated into the host cell
genome. VCN is a critical quality attribute as a high copy number can increase the risk of
insertional mutagenesis.

Methodology: While Droplet Digital PCR (ddPCR) is a commonly used method for VCN
analysis, KROMATID's single-cell analysis capabilities can provide a more granular
understanding of the distribution of vector copies within a cell population.

Insertion Site Analysis

Objective: To identify the specific locations in the genome where the viral vector has integrated.
This is crucial for assessing the risk of insertional mutagenesis, where vector insertion can
disrupt or activate nearby genes, potentially leading to oncogenesis.

KROMATID Solution: dGH™ in-Site™ offers direct, single-cell visualization of transgene
insertions, allowing for the precise mapping of on- and off-target integration events.

Genomic Integrity Assessment

Objective: To evaluate the overall structural integrity of the chromosomes in the engineered T
cells. The process of cell isolation, activation, transduction, and expansion can introduce
chromosomal abnormalities.

KROMATID Solution: Genomic Integrity Karyotyping provides a comprehensive analysis of all
classes of genomic structural variants, including those that may occur at low frequencies within
the cell population.[1]

Cytotoxicity Assay
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Objective: To evaluate the functional efficacy of the CAR-T cells in recognizing and killing target
cancer cells.

Methodology: Standard in vitro cytotoxicity assays, such as luciferase-based or flow cytometry-
based methods, are used to measure the killing potential of CAR-T cells against target cell
lines.

Quantitative Data Summary

The following tables present illustrative data from the characterization of two hypothetical CAR-
T cell products.

Table 1: Vector Copy Number (VCN) Analysis

CAR-T Product Lot VCN (copiesicell) by ddPCR
CAR-T-A-001 2.1
CAR-T-A-002 1.8
CAR-T-B-001 35
CAR-T-B-002 3.2

Table 2: Insertion Site Analysis using KROMATID dGH in-Site™
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On-Target Off-Target Most Frequent Off-

CAR-T Product Lot . . .
Insertions (%) Insertions (%) Target Loci

Chromosome 8g24,
CAR-T-A-001 95 5 Intronic region of
Gene X

Chromosome 1p36,

CAR-T-A-002 97 3 ) )
Intergenic region
Chromosome 11913,
CAR-T-B-001 88 12
Promoter of Gene Y
Chromosome 11913,
CAR-T-B-002 90 10

Promoter of Gene Y

Table 3: Genomic Integrity Assessment using KROMATID Genomic Integrity Karyotyping

CAR-T Product Lot  Aneuploidy (%) Translocations (%)  Inversions (%)
CAR-T-A-001 <1 <0.5 <0.5
CAR-T-A-002 <1 <0.5 <0.5
CAR-T-B-001 2 1 <0.5
CAR-T-B-002 15 1.2 <0.5

Table 4: Cytotoxicity Assay (Luciferase-based)

Effector:Target Ratio % Lysis (CAR-T-A-001) % Lysis (CAR-T-B-001)
11 35 45
5:1 78 85
10:1 92 95

Experimental Protocols
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Protocol 1: Vector Copy Number Analysis by ddPCR

o Genomic DNA Extraction: Isolate high-quality genomic DNA (gDNA) from 1-2 million CAR-T
cells using a commercially available Kit.

o gDNA Quantification and Quality Control: Measure the concentration and purity of the
extracted gDNA using a spectrophotometer (e.g., NanoDrop).

o ddPCR Reaction Setup: Prepare a reaction mix containing ddPCR Supermix, primers and
probes specific for the CAR transgene and a reference gene (e.g., RPP30), and the
extracted gDNA.

o Droplet Generation: Generate droplets using a droplet generator.
o PCR Amplification: Perform PCR amplification of the droplets in a thermal cycler.

» Droplet Reading: Read the droplets on a droplet reader to determine the number of positive
droplets for the CAR transgene and the reference gene.

o Data Analysis: Calculate the VCN using the ratio of the concentration of the CAR transgene
to the concentration of the reference gene, adjusted for the number of reference gene copies
per diploid genome.

Protocol 2: Insertion Site Analysis using KROMATID
dGH in-Site™ (lllustrative)

This protocol is an illustrative representation of how KROMATID's dGH in-Site™ service might
be performed.

Cell Culture and Metaphase Arrest: Culture CAR-T cells and treat with a mitotic inhibitor
(e.g., colcemid) to arrest cells in metaphase.

Harvesting and Hypotonic Treatment: Harvest the cells and treat with a hypotonic solution to
swell the cells and disperse the chromosomes.

Fixation: Fix the cells with a methanol/acetic acid fixative.

Slide Preparation: Drop the fixed cell suspension onto microscope slides and air-dry.
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Probe Hybridization: Denature the chromosomal DNA on the slides and hybridize with
KROMATID's proprietary dGH in-Site™ probes specific to the CAR transgene and the target
integration site.

Washing and Counterstaining: Wash the slides to remove unbound probes and counterstain
the chromosomes with DAPI.

Microscopy and Image Analysis: Acquire images using a fluorescence microscope and
analyze the images to identify the location of the transgene insertions relative to the
chromosomes.

Protocol 3: Genomic Integrity Karyotyping by
KROMATID (lllustrative)

This protocol is an illustrative representation of KROMATID's Genomic Integrity Karyotyping

service.

Cell Culture and Metaphase Arrest: As described in Protocol 2.

Harvesting, Hypotonic Treatment, and Fixation: As described in Protocol 2.
Slide Preparation: As described in Protocol 2.

G-Banding: Treat the slides with trypsin and stain with Giemsa to produce characteristic
banding patterns on the chromosomes.

Microscopy and Karyotyping: Acquire images of well-spread metaphases and arrange the
chromosomes in a standardized format (karyogram) to identify numerical and structural
abnormalities.

Protocol 4: CAR-T Cell Cytotoxicity Assay (Luciferase-
based)

o Target Cell Seeding: Seed target cancer cells expressing luciferase into a 96-well white-
walled plate and allow them to adhere overnight.
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o CAR-T Cell Addition: Add CAR-T cells to the wells at various effector-to-target (E:T) ratios
(e.g., 1:1, 5:1, 10:1). Include control wells with target cells only and target cells with non-
transduced T cells.

o Co-incubation: Co-incubate the cells for a defined period (e.g., 24, 48, or 72 hours).

» Luciferase Assay: Add a luciferase substrate to each well and measure the luminescence
using a plate reader.

o Data Analysis: Calculate the percentage of specific lysis using the following formula: %
Specific Lysis = 100 * (1 - (Luminescence of E:T wells / Luminescence of Target only wells))
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Caption: Workflow for CAR-T cell manufacturing and characterization.
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Caption: Simplified CAR-T cell activation signaling cascade.

Logical Relationship of KROMATID Services
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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